Cas no 861136-82-5 (1(2H)-Isoquinolinone, 4-bromo-5,6,7,8-tetrahydro-3-methyl-)

1(2H)-Isoquinolinone, 4-bromo-5,6,7,8-tetrahydro-3-methyl- structure
861136-82-5 structure
Product Name:1(2H)-Isoquinolinone, 4-bromo-5,6,7,8-tetrahydro-3-methyl-
CAS No:861136-82-5
MF:C10H12BrNO
MW:242.11238193512
CID:1843792
PubChem ID:59463811
Update Time:2025-04-21

1(2H)-Isoquinolinone, 4-bromo-5,6,7,8-tetrahydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Isoquinolinone, 4-bromo-5,6,7,8-tetrahydro-3-methyl-
    • 4-bromo-3-methyl-5,6,7,8-tetrahydro-2H-isoquinolin-1-one
    • 4-Bromo-3-methyl-5,6,7,8-tetrahydroisoquinolin-1(2H)-one
    • 861136-82-5
    • SCHEMBL918479
    • DTXSID50732127
    • GBLCAMDGNNBKEX-UHFFFAOYSA-N
    • Inchi: 1S/C10H12BrNO/c1-6-9(11)7-4-2-3-5-8(7)10(13)12-6/h2-5H2,1H3,(H,12,13)
    • InChI Key: GBLCAMDGNNBKEX-UHFFFAOYSA-N
    • SMILES: BrC1=C(C)NC(C2=C1CCCC2)=O

Computed Properties

  • Exact Mass: 241.01023g/mol
  • Monoisotopic Mass: 241.01023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 29.1Ų
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